Cas no 1218790-52-3 (trimethyl({2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethynyl})silane)

Trimethyl({2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethynyl]})silane is a versatile organoboron compound featuring a protected boronic ester group and a silyl-protected alkyne moiety. Its key advantages include stability under standard conditions, making it suitable for storage and handling. The tetramethyl dioxaborolane group enhances air and moisture stability while remaining reactive in cross-coupling reactions, such as Suzuki-Miyaura couplings. The trimethylsilyl (TMS) group serves as a protective functionality for the alkyne, allowing selective deprotection when needed. This compound is particularly useful in synthetic organic chemistry for constructing complex molecular architectures, including conjugated systems and polycyclic frameworks. Its dual functionality enables sequential transformations, offering flexibility in multi-step synthesis.

trimethyl({2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethynyl})silane structure

1218790-52-3 structure

Product Name:trimethyl({2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethynyl})silane

CAS No:1218790-52-3

MF:C₁₇H₂₅BO₂Si

MW:300.27570605278

MDL:MFCD11656083

CID:857520

PubChem ID:46739757

Update Time:2025-05-27

trimethyl({2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethynyl})silane Chemical and Physical Properties

Names and Identifiers

- Trimethyl((2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethynyl)silane
- 2-[(Trimethylsilyl)ethynyl]phenylboronic acid pinacol ester
- trimethyl(2-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethynyl)silane
- trimethyl-[2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethynyl]silane
- trimethyl({2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethynyl})silane
- DGIPMGSJOHTUON-UHFFFAOYSA-N
- trimethyl({2-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethynyl})silane
- 2-(Trimethylsilylethynyl)phenylboronic acid pinacol ester
- F71736
- 1218790-52-3
- MFCD11656083
- AKOS022173088
- Trimethyl{[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethynyl}silane
- J-004699
- 2-[(Trimethylsilyl)ethynyl]phenylboronic acid pinacol ester, 97%
- TRIMETHYL({2-[2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]ETHYNYL})SILANE
- EN300-26074814
- 4,4,5,5-Tetramethyl-2-[2-[(trimethylsilyl)ethynyl]phenyl]-1,3,2-dioxaborolane
- CS-0442564
- DTXSID90675342
- SCHEMBL9904643
- DA-14238
- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[2-[2-(trimethylsilyl)ethynyl]phenyl]-
- MDL： MFCD11656083
- Inchi： 1S/C17H25BO2Si/c1-16(2)17(3,4)20-18(19-16)15-11-9-8-10-14(15)12-13-21(5,6)7/h8-11H,1-7H3
- InChI Key： DGIPMGSJOHTUON-UHFFFAOYSA-N
- SMILES： [Si](C#CC1C=CC=CC=1B1OC(C)(C)C(C)(C)O1)(C)(C)C

Computed Properties

Exact Mass: 300.1716867g/mol
Monoisotopic Mass: 300.1716867g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 436
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

Experimental Properties

Density: 0.959 g/mL at 25 °C
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
Refractive Index: n20/D 1.514

trimethyl({2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethynyl})silane Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

trimethyl({2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethynyl})silane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019114212-5g	Trimethyl((2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethynyl)silane	1218790-52-3	95%	5g	$405.01	2023-09-03
eNovation Chemicals LLC	Y1265609-250mg	1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[2-[2-(trimethylsilyl)ethynyl]phenyl]-	1218790-52-3	95%	250mg	$130	2024-06-08
eNovation Chemicals LLC	Y1265609-1g	1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[2-[2-(trimethylsilyl)ethynyl]phenyl]-	1218790-52-3	95%	1g	$235	2024-06-08
eNovation Chemicals LLC	Y1265609-5g	1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[2-[2-(trimethylsilyl)ethynyl]phenyl]-	1218790-52-3	95%	5g	$645	2024-06-08
SHENG KE LU SI SHENG WU JI SHU	sc-287651-1 g	2-[(Trimethylsilyl)ethynyl]phenylboronic acid pinacol ester,	1218790-52-3		1g	￥519.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-287651-1g	2-[(Trimethylsilyl)ethynyl]phenylboronic acid pinacol ester,	1218790-52-3		1g	￥519.00	2023-09-05
abcr	AB274058-1g	2-(Trimethylsilylethynyl)phenylboronic acid pinacol ester; .	1218790-52-3		1g	€251.50	2025-04-22
abcr	AB274058-5g	2-(Trimethylsilylethynyl)phenylboronic acid pinacol ester; .	1218790-52-3		5g	€620.50	2025-04-22
abcr	AB274058-10g	2-(Trimethylsilylethynyl)phenylboronic acid pinacol ester; .	1218790-52-3		10g	€920.50	2025-04-22
abcr	AB274058-1 g	2-(Trimethylsilylethynyl)phenylboronic acid pinacol ester; .	1218790-52-3		1 g	€251.50	2023-07-20